(5-Bromofuran-2-yl)(3-(thiazol-2-yloxy)azetidin-1-yl)methanone
Description
Molecular Structure Analysis
The molecular structure of a compound can be confirmed by various analytical techniques such as 1H NMR, 13C NMR, and Mass spectral analysis . Unfortunately, the specific molecular structure analysis for “(5-Bromofuran-2-yl)(3-(thiazol-2-yloxy)azetidin-1-yl)methanone” is not available in the literature.Scientific Research Applications
Synthesis and Cytotoxicity
(5-Bromofuran-2-yl)(3-(thiazol-2-yloxy)azetidin-1-yl)methanone and related compounds have been synthesized and characterized for potential cytotoxic properties. For example, a study synthesized related compounds and evaluated their in vitro cytotoxicity on human cancer cell lines, finding some of them to exhibit good inhibitory abilities on Hep-G2 cells (Nguyễn Tiến Công et al., 2020).
Antibacterial and Antifungal Properties
Several studies have focused on the antibacterial and antifungal properties of compounds similar to this compound. For instance, research has shown that synthesized derivatives exhibit significant antibacterial activity against a range of microorganisms, suggesting potential as broad-spectrum antibiotics (2020).
Antimicrobial and Antioxidant Studies
Compounds related to this compound have been synthesized and assessed for their antimicrobial and antioxidant properties. This includes studies on the antimicrobial and antioxidant activities of benzofuran derivatives, which have shown promising results (S. Rashmi et al., 2014).
Anticancer Evaluation
There is ongoing research into the potential anticancer applications of compounds similar to this compound. Some studies have synthesized novel compounds and tested them against breast cancer cells, demonstrating significant antiproliferative activity (J. P. Sonar et al., 2020).
properties
IUPAC Name |
(5-bromofuran-2-yl)-[3-(1,3-thiazol-2-yloxy)azetidin-1-yl]methanone |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H9BrN2O3S/c12-9-2-1-8(17-9)10(15)14-5-7(6-14)16-11-13-3-4-18-11/h1-4,7H,5-6H2 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
BGIUNPUBWSGEBY-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C(CN1C(=O)C2=CC=C(O2)Br)OC3=NC=CS3 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H9BrN2O3S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
329.17 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![(5E)-3-(6-morpholin-4-yl-6-oxohexyl)-5-[3-(6-morpholin-4-yl-6-oxohexyl)-4-oxo-2-sulfanylidene-1,3-thiazolidin-5-ylidene]-2-sulfanylidene-1,3-thiazolidin-4-one](/img/structure/B3007131.png)
![4-(N-cyclopentyl-N-methylsulfamoyl)-N-(6,7-dihydro-[1,4]dioxino[2',3':4,5]benzo[1,2-d]thiazol-2-yl)benzamide](/img/structure/B3007133.png)
![3,7-diphenyl-2-((3-(trifluoromethyl)benzyl)thio)-3H-pyrrolo[3,2-d]pyrimidin-4(5H)-one](/img/structure/B3007140.png)
![N-((1r,4r)-4-(pyrimidin-2-yloxy)cyclohexyl)-2,3-dihydrobenzo[b][1,4]dioxine-2-carboxamide](/img/structure/B3007143.png)
![4-acetyl-N-(6-fluorobenzo[d]thiazol-2-yl)-N-(3-morpholinopropyl)benzamide hydrochloride](/img/structure/B3007145.png)
![N-(3-cyano-5,6,7,8-tetrahydro-4H-cyclohepta[b]thiophen-2-yl)-3-(4-methoxyphenyl)sulfanylpropanamide](/img/structure/B3007146.png)
![N-(2,3-dihydrobenzo[b][1,4]dioxin-6-yl)-2-(5-methoxy-4-oxo-2-((p-tolylthio)methyl)pyridin-1(4H)-yl)acetamide](/img/structure/B3007151.png)
